Cas no 7461-94-1 (N-propylsalicylamide)
N-propylsalicylamide structure
Product Name:N-propylsalicylamide
CAS No:7461-94-1
MF:C10H13NO2
MW:179.215722799301
CID:979492
PubChem ID:81966
Update Time:2025-04-19
N-propylsalicylamide Chemical and Physical Properties
Names and Identifiers
-
- N-propylsalicylamide
- 2-hydroxy-N-propylbenzamide
- 2-hydroxy-N-propyl-benzamide
- AC1L32GL
- AC1Q2Y0K
- AC1Q5FNG
- Benzamide, 2-hydroxy-N-propyl-
- N-Propyl-salicylamid
- N-propyl-salicylamide
- NSC404130
- o-hydroxybenzoylpropylamide
- propylsalicylamide
- Salicylamide, N-propyl-
- SureCN1238119
- 7461-94-1
- NSC 404130
- 8W7XWW74HS
- AI3-16240
- SCHEMBL1238119
- DTXSID80225597
- UNII-8W7XWW74HS
- NSC-404130
- IJIQGUFVADZGKO-UHFFFAOYSA-N
- Z239152242
- AKOS000207118
- NS00037636
- EINECS 231-250-0
- DB-423449
-
- Inchi: 1S/C10H13NO2/c1-2-7-11-10(13)8-5-3-4-6-9(8)12/h3-6,12H,2,7H2,1H3,(H,11,13)
- InChI Key: IJIQGUFVADZGKO-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C(NCCC)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Density: 1.111
- Boiling Point: 353.3°C at 760 mmHg
- Flash Point: 167.5°C
- Refractive Index: 1.545
- PSA: 63.32
N-propylsalicylamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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